Cas no 1167056-23-6 (4-Benzyloxy-3-broMo1H-indole-6-carboxylic acid)

• Product Name: 4-Benzyloxy-3-broMo1H-indole-6-carboxylic acid
• CAS No: 1167056-23-6
• MF: C₁₆H₁₂BrNO₃
• MW: 346.17538356781
• CID: 4561399
• Update Time: 2025-06-13

4-Benzyloxy-3-broMo1H-indole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Benzyloxy-3-broMo1H-indole-6-carboxylic acid

• Inchi： 1S/C16H12BrNO3/c17-12-8-18-13-6-11(16(19)20)7-14(15(12)13)21-9-10-4-2-1-3-5-10/h1-8,18H,9H2,(H,19,20)
• InChI Key： KMPSGBUFSBWMSV-UHFFFAOYSA-N
• SMILES： N1C2=C(C(OCC3=CC=CC=C3)=CC(C(O)=O)=C2)C(Br)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on 4-Benzyloxy-3-broMo1H-indole-6-carboxylic acid

Recent Advances in the Synthesis and Applications of 4-Benzyloxy-3-bromo-1H-indole-6-carboxylic acid (CAS: 1167056-23-6)

The compound 4-Benzyloxy-3-bromo-1H-indole-6-carboxylic acid (CAS: 1167056-23-6) has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This indole derivative serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting inflammatory and oncological pathways. Recent studies have highlighted its potential as a scaffold for developing novel kinase inhibitors and GPCR modulators, leveraging its unique bromo and benzyloxy functional groups for selective interactions.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 4-Benzyloxy-3-bromo-1H-indole-6-carboxylic acid in the synthesis of selective JAK2 inhibitors. The researchers utilized its bromo group for Suzuki-Miyaura cross-coupling reactions, enabling the introduction of diverse aryl moieties to enhance target affinity. The resulting compounds exhibited nanomolar potency against JAK2-dependent cell lines, with improved selectivity profiles compared to first-generation inhibitors. This underscores the compound's utility in designing next-generation kinase-targeted therapies.

In the field of antimicrobial research, a recent patent application (WO2023056789) disclosed novel indole-based antibiotics derived from 4-Benzyloxy-3-bromo-1H-indole-6-carboxylic acid. The inventors modified the carboxylic acid group to create prodrugs with enhanced membrane permeability, demonstrating potent activity against multidrug-resistant Gram-positive pathogens. The benzyloxy group was found to be critical for maintaining stability against bacterial β-lactamases, suggesting its potential in addressing antibiotic resistance challenges.

Analytical advancements have also been reported for this compound. A 2024 study in Analytical Chemistry developed a novel LC-MS/MS method for quantifying 4-Benzyloxy-3-bromo-1H-indole-6-carboxylic acid in biological matrices, achieving a lower limit of quantification of 0.1 ng/mL. This method has proven valuable in pharmacokinetic studies of indole-derived drug candidates, providing crucial data on absorption and metabolism patterns. The researchers noted that the bromo substituent significantly influenced the compound's fragmentation pattern, enabling highly specific detection.

Recent synthetic improvements have addressed previous challenges in the large-scale production of 4-Benzyloxy-3-bromo-1H-indole-6-carboxylic acid. A continuous flow chemistry approach published in Organic Process Research & Development (2024) achieved an 85% yield with significantly reduced reaction times compared to batch processes. The new protocol minimizes the formation of dibromo byproducts, which had been a persistent issue in traditional synthesis routes. These process improvements are expected to facilitate broader adoption of this building block in industrial drug development programs.

Looking forward, the unique structural features of 4-Benzyloxy-3-bromo-1H-indole-6-carboxylic acid continue to inspire novel applications. Current research directions include its incorporation into PROTAC molecules for targeted protein degradation and as a fluorescent probe for studying protein-ligand interactions. The compound's versatility and the growing understanding of its structure-activity relationships position it as a valuable tool in modern drug discovery efforts across multiple therapeutic areas.